Cas no 638142-42-4 (3-{2-(benzyloxy)phenylmethyl}-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 3-{2-(benzyloxy)phenylmethyl}-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 638142-42-4
• MF: C₂₂H₁₉NO₃
• MW: 345.391165971756
• CID: 6572932
• PubChem ID: 2130282
• Update Time: 2025-07-29

3-{2-(benzyloxy)phenylmethyl}-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-(benzyloxy)phenylmethyl}-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• Z57728733
• AKOS001175834
• F1572-0114
• 3-(2-(benzyloxy)benzyl)-5-methylbenzo[d]oxazol-2(3H)-one
• 3-{[2-(benzyloxy)phenyl]methyl}-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• SCHEMBL18805698
• 5-methyl-3-[(2-phenylmethoxyphenyl)methyl]-1,3-benzoxazol-2-one
• 638142-42-4

• Inchi： 1S/C22H19NO3/c1-16-11-12-21-19(13-16)23(22(24)26-21)14-18-9-5-6-10-20(18)25-15-17-7-3-2-4-8-17/h2-13H,14-15H2,1H3
• InChI Key： UGBABFVBKPNJHM-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=C(C)C=CC1=2)CC1=CC=CC=C1OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 345.13649347g/mol
• Monoisotopic Mass: 345.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones